Cas no 35195-78-9 (3-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]benzoic acid)
35195-78-9 structure
Product Name:3-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]benzoic acid
CAS No:35195-78-9
MF:C16H10ClNO2S
MW:315.774101734161
CID:919998
PubChem ID:215196
Update Time:2025-04-19
3-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]benzoic acid
- 35195-78-9
- Benzoic acid, 3-(4-(4-chlorophenyl)-2-thiazolyl)-
- DTXSID00188690
- 3-(4-p-Chlorphenyl-2-thiazolyl)-benzoesaeure
- 3-(4-(4-Chlorophenyl)-2-thiazolyl)benzoic acid
- 3-(4-p-Chlorphenyl-2-thiazolyl)-benzoesaeure [German]
- AKOS012848589
- SCHEMBL7215552
-
- Inchi: 1S/C16H10ClNO2S/c17-13-6-4-10(5-7-13)14-9-21-15(18-14)11-2-1-3-12(8-11)16(19)20/h1-9H,(H,19,20)
- InChI Key: YKMSZGUJLCJGLR-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=CSC(C2C=CC=C(C(=O)O)C=2)=N1
Computed Properties
- Exact Mass: 315.0122
- Monoisotopic Mass: 315.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Density: 1.389
- Boiling Point: 550.4°C at 760 mmHg
- Flash Point: 286.6°C
- Refractive Index: 1.658
- PSA: 50.19
3-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]benzoic acid Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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